Cas no 395071-32-6 (Benzoic acid, 4-[(6-hydroxyhexyl)oxy]-, methyl ester)

• Product Name: Benzoic acid, 4-[(6-hydroxyhexyl)oxy]-, methyl ester
• CAS No: 395071-32-6
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 3963376
• PubChem ID: 66625853
• Update Time: 2025-04-22

Benzoic acid, 4-[(6-hydroxyhexyl)oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(6-hydroxyhexyl)oxy]-, methyl ester
• CSSMSAHHOYKPDN-UHFFFAOYSA-N
• DB-137868
• 4-[(6-Hydroxyhexyl)oxy]benzoic acid methyl ester
• SCHEMBL225009
• 395071-32-6
• methyl 4-((6-hydroxyhexyl)oxy)benzoate

• Inchi： 1S/C14H20O4/c1-17-14(16)12-6-8-13(9-7-12)18-11-5-3-2-4-10-15/h6-9,15H,2-5,10-11H2,1H3
• InChI Key： CSSMSAHHOYKPDN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OCCCCCCO)C=C1

Computed Properties

• Exact Mass: 252.13615911Da
• Monoisotopic Mass: 252.13615911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.8Ų